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Compound of Interest

Compound Name: Undecylcyclohexane
CAS No.: 54105-66-7
Cat. No.: B1584076
Get Quote

Executive Summary

Verdict: For the specific identification of Undecylcyclohexane (CAS 54105-66-7), the
NIST/EPA/NIH Mass Spectral Library (2023 release) is the superior choice over the standalone
Wiley Registry, primarily due to its integrated, curated Retention Index (RI) database.

While the Wiley Registry boasts a larger total number of spectra, the identification of long-chain
alkylcyclohexanes is a problem of isomeric differentiation, not just spectral coverage. The mass
spectra of

-undecylcyclohexane and its branched isomers (e.g., (1-methyldecyl)cyclohexane) are nearly
identical. Therefore, a library that couples spectral matching with robust Kovats Retention Index
(RI) data is non-negotiable for high-confidence validation.

Part 1: Technical Context & The Isomer Challenge
The Analyte: Undecylcyclohexane
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e Formula:
e Molecular Weight: 238.45 Da
» Structure: A cyclohexane ring attached to a straight 11-carbon alkyl chain.

The Mass Spectral Challenge

In Electron lonization (El) at 70 eV, alkylcyclohexanes undergo predictable but non-specific
fragmentation.

e Ring Survival: The cyclohexane ring is stable, often generating a base peak at m/z 83 (
) or m/z 82 (
).

e Chain Loss: The molecule undergoes

-bond cleavage between the ring and the alkyl chain.

e Isomer Ambiguity: The mass spectrum of n-undecylcyclohexane is virtually
indistinguishable from other

cycloalkane isomers. Relying solely on a Match Factor (SI) > 800 can lead to false positives.

Fragmentation Pathway Visualization

The following diagram illustrates the primary fragmentation logic that the library algorithms
must interpret.
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Caption: Primary fragmentation pathways for Undecylcyclohexane in El sources. The m/z 83

and 82 ions are diagnostic for the cyclohexane ring but not the chain length.

Part 2: Comparative Analysis (NIST vs
Library Coverage & Curation

. Wiley)

NIST 23
(NIST/EPAINIH)

Wiley Registry
(12th Ed.)

Feature

Impact on
Undecylcyclohexan
e

Total Spectra ~394,000 ~815,000

Wiley has more total
entries, but NIST
covers all common

hydrocarbons.

Curation Level

Critical. Each
spectrum is manually
evaluated.

High, but contains
legacy data with

varying noise levels.

NIST spectra for
alkanes are "cleaner,"
reducing noise-related
penalties in search

algorithms.

Extensive replicate

Fewer replicates per

NIST allows matching

against spectra

Replicates spectra for common acquired under slightly
compound.[1] ) )
compounds. different tuning
conditions.
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The Deciding Factor: Retention Indices (RI)

This is where NIST outperforms Wiley for this specific application.

e NIST 23: Contains over 492,000 RI values (experimental and Al-predicted). For
Undecylcyclohexane, NIST provides experimentally verified Kovats indices for standard
non-polar columns (e.g., DB-5, HP-5).

o Wiley: Historically lacks the extensive, integrated Rl metadata found in the NIST ecosystem.
Data Point:
e Undecylcyclohexane Rl (DB-5/Non-polar):1760 + 10

o Without this RI filter, a search might return "Decylcyclohexane"” (Rl ~1660) or
"Dodecylcyclohexane" (Rl ~1860) with similar spectral match scores.

Part 3: Self-Validating Experimental Protocol

Objective: Positively identify Undecylcyclohexane in a complex matrix with >95% confidence.

Phase 1: Chromatographic Separation

e Column: 30m x 0.25mm ID, 5% Phenyl-methylpolysiloxane (e.g., DB-5MS or HP-5MS).
e Carrier Gas: Helium at 1.0 mL/min (constant flow).
e Oven Program:

o Hold 60°C for 1 min.

o Ramp 20°C/min to 300°C.

o Hold 5 min.

o Why: Rapid ramping minimizes peak broadening for late-eluting hydrocarbons.

Phase 2: Alkane Standard Calibration (The Anchor)
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You must run a C10-C25 alkane standard mix (e.g., DRH-008S-R1) under identical conditions.
o Calculate the retention times of

-Heptadecane (
) and

-Octadecane (

).

e Undecylcyclohexane (

) should elute slightly before
-Heptadecane (

) on a non-polar column due to the ring structure's slightly lower boiling point/interaction.

Phase 3: MS Acquisition & Library Search

Settings:
e Source Temp: 230°C.
e Mass Range: m/z 35-450.
e Scan Rate: >3 scans/sec (to define the narrow peak).
Search Algorithm Configuration (NIST MS Search v2.4):
e Search Type: Identity (Normal).
e Penalties: Increase weighting for m/z > 100 to prioritize the weak molecular ion (m/z 238).
e RI Filter: Enable "Rl Window" filtering. Set window to £20 units.
o Input: Experimental RI calculated from Alkane Standard.

o Logic: The software will penalize or exclude matches that do not fall within RI 1740-1780.
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Phase 4: Validation Workflow Diagram
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Caption: Step-by-step logic flow for validating Undecylcyclohexane, integrating spectral data
with retention index verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1584076/docs#precision-profiling-of-
undecylcyclohexane-a-comparative-technical-guide-to-mass-spectral-libraries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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